2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one

• Molecular Formula: C15H10BrNO3
• Molecular Weight: 332.15 g/mol
• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C15H10BrNO3/c1-19-13-7-6-9(16)8-11(13)14-17-12-5-3-2-4-10(12)15(18)20-14/h2-8H,1H3
• InChI Key: VGALJHKHGIHIDS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C2=NC3=CC=CC=C3C(=O)O2

Description

2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one is a chemical compound that belongs to the class of benzoxazinone derivatives. It has been of interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one is not fully understood. However, it has been suggested that the compound exerts its antitumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. The compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). The compound has also been reported to inhibit the expression of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one is its potential as a lead compound for the development of new drugs. The compound has been shown to exhibit promising antitumor and anti-inflammatory activities, making it a potential candidate for the treatment of various diseases. However, one of the limitations of the compound is its moderate yield and purity, which can affect its reproducibility in lab experiments.

Future Directions

There are several future directions for the research on 2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one. One of the directions is to investigate the structure-activity relationship (SAR) of the compound to identify the key structural features responsible for its biological activities. Another direction is to explore the potential of the compound as a scaffold for the development of novel drugs with improved potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential applications in other fields, such as materials science.

Synthesis Methods

The synthesis of 2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one involves the condensation of 2-amino-5-bromo-2-methoxybenzoic acid with salicylic aldehyde in the presence of a catalyst. The reaction proceeds through a cyclization process, resulting in the formation of the benzoxazinone ring. The yield of the synthesis method is reported to be moderate, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

2-(5-bromo-2-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to reduce the production of pro-inflammatory cytokines and oxidative stress markers.